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Compound of Interest

Compound Name: 4,5-Dimethylhexan-1-ol

Cat. No.: B15181269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4,5-Dimethylhexan-
1-ol as a versatile building block in various organic synthesis reactions. The protocols detailed

below are representative procedures and may require optimization for specific substrates and

scales.

Synthesis of 4,5-Dimethylhexan-1-ol
4,5-Dimethylhexan-1-ol can be synthesized through a Grignard reaction followed by

hydrolysis. A potential synthetic route involves the reaction of a Grignard reagent prepared from

a suitable haloalkane with an appropriate epoxide or carbonyl compound. A literature-reported

synthesis involves the reaction of 2-(3-chloropropoxy)tetrahydro-2h-pyran with 2,3-

Dimethylbutanenitrile.[1]

General Synthetic Workflow:
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Grignard Reagent
(e.g., Isopropylmagnesium bromide)

Grignard Reaction

Epoxide or Aldehyde
(e.g., 3-Butenal)

Hydrolysis
(e.g., aq. NH4Cl)

4,5-Dimethylhexan-1-ol

4,5-Dimethylhexan-1-ol

Oxidation

Oxidizing Agent
(e.g., Jones Reagent)

4,5-Dimethylhexanoic Acid
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4,5-Dimethylhexan-1-ol

Fischer Esterification

Carboxylic Acid
(e.g., Acetic Acid)

Acid Catalyst
(e.g., H₂SO₄)

4,5-Dimethylhexyl Acetate

4,5-Dimethylhexan-1-ol

Deprotonation

Base
(e.g., NaH)

4,5-Dimethylhexoxide

SN2 Reaction

Alkyl Halide
(e.g., Methyl Iodide)

1-Methoxy-4,5-dimethylhexane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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